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Compound of Interest

Compound Name: 1-Benzhydrylazetidin-3-ol

Cat. No.: B014779 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
1-Benzhydrylazetidin-3-ol is a pivotal heterocyclic building block in medicinal chemistry,

primarily recognized for its role as a key intermediate in the synthesis of a variety of

pharmaceutical agents. Its rigid four-membered azetidine core, substituted with a bulky

benzhydryl group, provides a unique structural scaffold for the development of novel

therapeutics. This technical guide provides an in-depth overview of the chemical properties,

synthesis, and, most importantly, the application of 1-Benzhydrylazetidin-3-ol in the synthesis

of bioactive molecules. While the compound itself is not marketed as an active pharmaceutical

ingredient, its utility is demonstrated through the mechanisms of the drugs it helps create. This

document also includes detailed experimental protocols and visual diagrams to aid researchers

in their drug discovery and development endeavors.

Chemical and Physical Properties
1-Benzhydrylazetidin-3-ol is a solid at room temperature, with its hydrochloride salt also being

commonly used in synthesis. The physicochemical properties are summarized in the table

below, compiled from various sources.
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Property Value Reference

CAS Number 18621-17-5

Molecular Formula C₁₆H₁₇NO

Molecular Weight 239.31 g/mol

Appearance Off-White to Pale Yellow Solid

Melting Point 106 °C

Boiling Point (Predicted) 353.8 ± 42.0 °C

Density (Predicted) 1.189 ± 0.06 g/cm³

pKa (Predicted) 14.24 ± 0.20

Solubility
Chloroform (Slightly), Methanol

(Slightly)

InChI

InChI=1S/C16H17NO/c18-15-

11-17(12-15)16(13-7-3-1-4-8-

13)14-9-5-2-6-10-14/h1-10,15-

16,18H,11-12H2

Canonical SMILES
C1C(CN1C(C2=CC=CC=C2)C

3=CC=CC=C3)O

Note: Some physical properties are predicted values from computational models.

Synthesis of 1-Benzhydrylazetidin-3-ol
An efficient, one-pot synthesis method has been developed for the multikilogram-scale

production of 1-Benzhydrylazetidin-3-ol, achieving high yield and purity without the need for

column chromatography.

Experimental Protocol: One-Pot Synthesis
Materials:

Benzhydrylamine
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Epichlorohydrin

Isopropyl Alcohol (IPA)

Nitrogen gas

Procedure:

A suitable glass-lined reactor is purged with nitrogen.

Isopropyl alcohol (IPA) is charged into the reactor, followed by benzhydrylamine.

The solution is stirred, and epichlorohydrin is added over a period of 1 hour, ensuring the

temperature is maintained below 30 °C.

After the addition is complete, the reaction mixture is agitated for an additional 30 hours at

30 °C.

The reaction progress is monitored by High-Performance Liquid Chromatography (HPLC) to

confirm the consumption of benzhydrylamine (typically less than 1.0 area % remaining).

Upon completion, the product is isolated. This process has been reported to yield

approximately 80% with a purity of 99.3 area %.

Synthesis Workflow Diagram
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Reactants

Reaction Conditions Product

Benzhydrylamine

Epichlorohydrin

IPA

< 30°C

~30 hours

1-Benzhydrylazetidin-3-ol

One-pot synthesis
Yield: ~80%

Click to download full resolution via product page

Caption: One-pot synthesis of 1-Benzhydrylazetidin-3-ol.

Role as a Pharmaceutical Intermediate
The primary significance of 1-Benzhydrylazetidin-3-ol lies in its utility as a versatile

intermediate for synthesizing a range of pharmaceuticals. Its rigid azetidine ring and the

benzhydryl group serve as important pharmacophoric features or as protecting groups that are

later removed.

Synthesis of Azelnidipine (Antihypertensive)
1-Benzhydrylazetidin-3-ol is a key precursor in the synthesis of Azelnidipine, a third-

generation dihydropyridine calcium channel blocker. Azelnidipine is used for the treatment of

hypertension.
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Mechanism of Action of Azelnidipine: Azelnidipine functions by blocking L-type calcium

channels in vascular smooth muscle cells. This inhibition of calcium influx leads to vasodilation,

a reduction in peripheral vascular resistance, and consequently, a lowering of blood pressure. It

is noted for its gradual onset and long duration of action, which helps in avoiding reflex

tachycardia.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to 1-
Benzhydrylazetidin-3-ol (CAS: 18621-17-5)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b014779#1-benzhydrylazetidin-3-ol-cas-number-
18621-17-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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